![molecular formula C15H17N3O4S B2584677 N-(isoxazol-3-yl)-4-(piperidin-1-ylsulfonyl)benzamide CAS No. 612526-17-7](/img/structure/B2584677.png)
N-(isoxazol-3-yl)-4-(piperidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(isoxazol-3-yl)-4-(piperidin-1-ylsulfonyl)benzamide, also known as Compound 1, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.
Scientific Research Applications
Biological Activities of Oxazole Derivatives
Oxazole derivatives, including the compound , have been found to have a wide spectrum of biological activities . These activities have drawn the attention of researchers around the globe, leading to the synthesis of various oxazole derivatives and their screening for various biological activities .
Medicinal Chemistry
The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has increased in recent years . This is due to the therapeutic potentials of oxazole scaffolds, which are valuable for medical applications .
Immune Function Regulation
Isoxazole derivatives, such as the compound , have been reported to have immunoregulatory properties . These properties include immunosuppressive, anti-inflammatory, immunoregulatory, and immunostimulatory activities .
Antibacterial Activity
Some oxazole derivatives have been found to have antibacterial activity . This makes them potentially useful in the development of new antibacterial drugs .
Anti-Inflammatory Activity
Oxazole derivatives have been found to have anti-inflammatory activity . This makes them potentially useful in the treatment of inflammatory diseases .
Antioxidant Activity
Oxazole derivatives have been found to have antioxidant activity . This makes them potentially useful in the prevention of diseases caused by oxidative stress .
Antidiabetic Activity
Oxazole derivatives have been found to have antidiabetic activity . This makes them potentially useful in the treatment of diabetes .
Antiobesity Activity
Oxazole derivatives have been found to have antiobesity activity . This makes them potentially useful in the treatment of obesity .
properties
IUPAC Name |
N-(1,2-oxazol-3-yl)-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O4S/c19-15(16-14-8-11-22-17-14)12-4-6-13(7-5-12)23(20,21)18-9-2-1-3-10-18/h4-8,11H,1-3,9-10H2,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMPJUTDYIHNLGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NOC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,2-oxazol-3-yl)-4-piperidin-1-ylsulfonylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.